- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Diazoethers
Diazoethers are a class of organic compounds characterized by the presence of a diazido group (-N(NO₂)) attached to an ethyl or other alkyl group. They find applications in various chemical syntheses, particularly in the field of organic transformations and intermediates for pharmaceuticals and agrochemicals. The unique reactivity of diazoethers allows them to undergo a wide range of reactions such as coupling with alcohols, thiols, and amides through debenzylation and reduction processes.
These compounds are typically prepared by the reaction of an alkyl halide with sodium nitrite in the presence of acid. Upon treatment with reducing agents like zinc or tin, diazoethers can be converted into corresponding hydroxyamines, which have significant uses as intermediates in organic synthesis. The stability and ease of manipulation of diazoethers make them valuable tools in organic chemistry, enabling the construction of complex molecules through sequential reactions.
Due to their sensitivity to light and air, diazoethers require careful handling and storage under an inert atmosphere or nitrogen blanket. They are also hazardous substances due to their potential for decomposition into toxic gases upon heating or exposure to moisture. Therefore, appropriate safety measures should be taken when working with these compounds in the laboratory environment.
-
Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
-
Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
-
The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern MedicineThe Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
-
Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
-
Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...
